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Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677 Get Quote

For Immediate Implementation: This document outlines the essential personal protective

equipment (PPE), handling procedures, and disposal plans for the investigational compound

LY345899. Adherence to these guidelines is critical to ensure the safety of all laboratory

personnel. LY345899 is a folate analog and an inhibitor of methylenetetrahydrofolate

dehydrogenase 1 (MTHFD1) and MTHFD2. While specific toxicology data is limited, its

mechanism of action necessitates cautious handling to prevent potential exposure.

I. Personal Protective Equipment (PPE)
Requirements
All personnel handling LY345899 must use the following personal protective equipment. This is

a mandatory requirement for all procedures involving the compound, from initial weighing and

reconstitution to experimental use and final disposal.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves.

Provides a robust barrier

against skin contact. Double

gloving offers additional

protection in case of a breach

in the outer glove.

Eye Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes and

aerosols, which can cause

serious eye damage.

Body Protection

Disposable, solid-front, back-

closing chemotherapy gown

with long sleeves and elastic

or knit cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used, especially when

handling the powder form or

when there is a risk of

aerosolization.[1]

Protects against inhalation of

the potent compound.

Foot Protection
Closed-toe shoes and

disposable shoe covers.[1]

Prevents contamination of

footwear and the spreading of

the compound to other areas.

II. Operational Plan: Step-by-Step Handling
All handling of LY345899 must be conducted within a certified chemical fume hood or a

negative pressure containment isolator (glove box) to minimize exposure.[1]

A. Preparation:

Designate a specific area within the laboratory for handling LY345899.

Ensure all necessary PPE is readily available and personnel are trained in its proper use.
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Prepare all necessary equipment and reagents before bringing the compound into the

handling area.

Use disposable plastic-backed absorbent pads to cover the work surface.

B. Weighing and Reconstitution:

Handle the solid compound within a containment system (e.g., ventilated balance enclosure

or glove box).

Slowly add solvent to the solid to avoid aerosolization. LY345899 is soluble in DMSO.[2][3]

C. Experimental Use:

Keep all containers of LY345899 tightly sealed when not in use.

Avoid heating the compound unless specifically required by the protocol, and do so with

appropriate shielding.

D. Post-Handling:

Decontaminate all surfaces with an appropriate cleaning agent.

Carefully remove and dispose of all PPE as hazardous waste.

Wash hands thoroughly after removing gloves.

III. Disposal Plan
All waste materials contaminated with LY345899, including unused compound, empty

containers, contaminated PPE, and absorbent pads, must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of LY345899 down the drain or in the regular trash.

IV. Emergency Procedures
A. Skin Contact:
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Immediately remove contaminated clothing.

Flush the affected area with copious amounts of water for at least 15 minutes.

Seek medical attention.

B. Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Seek immediate medical attention.

C. Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

D. Ingestion:

Do not induce vomiting.

Wash out the mouth with water.

Seek immediate medical attention.

V. Workflow for Donning and Doffing PPE
The following diagram outlines the correct sequence for putting on (donning) and taking off

(doffing) the required personal protective equipment to minimize the risk of contamination.
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Donning PPE

Doffing PPE

Perform Hand Hygiene

Don Inner Gloves

Don Gown

Don Outer Gloves

Don Face Shield & Goggles

Don Respirator

Handling Complete

Proceed with
Experimental Work

Remove Outer Gloves

Remove Gown

Perform Hand Hygiene

Remove Face Shield & Goggles

Remove Respirator

Remove Inner Gloves

Perform Hand Hygiene

Start Handling
LY345899

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for LY345899 Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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